3-[4-(3-Methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-6-(thiophen-2-yl)pyridazine

Specification

• CAS No.: 2380189-78-4
• Molecular Formula: C15H16N6S2
• Molecular Weight: 344.46
• IUPAC Name: 3-methyl-5-[4-(6-thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]-1,2,4-thiadiazole
• Standard InChI: InChI=1S/C15H16N6S2/c1-11-16-15(23-19-11)21-8-6-20(7-9-21)14-5-4-12(17-18-14)13-3-2-10-22-13/h2-5,10H,6-9H2,1H3
• Standard InChI Key: JACWCIBJSANFRO-UHFFFAOYSA-N
• SMILES: CC1=NSC(=N1)N2CCN(CC2)C3=NN=C(C=C3)C4=CC=CS4

Introduction

3-[4-(3-Methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-6-(thiophen-2-yl)pyridazine is a heterocyclic compound combining multiple functional groups, including a thiadiazole, piperazine, thiophene, and pyridazine core. This structure suggests potential applications in medicinal chemistry due to the bioactive nature of its heterocyclic components.

Structural Features

The compound consists of:

• Thiadiazole Ring (3-Methyl-1,2,4-thiadiazole): Known for its biological activity, thiadiazoles exhibit antimicrobial, antifungal, and anticancer properties.

• Piperazine Moiety: A flexible and pharmacologically relevant scaffold often used in drug design for enhancing solubility and bioavailability.

• Thiophene Ring: Commonly found in drug molecules with anti-inflammatory and antitumor activity.

• Pyridazine Core: A six-membered aromatic ring containing two nitrogen atoms, frequently associated with pharmacological applications such as GABA-A antagonism or antibacterial properties.

Synthesis

The synthesis of this compound likely involves multistep reactions integrating thiadiazole derivatives with piperazines and pyridazines. A plausible synthetic route includes:

• Reacting a thiadiazole precursor with a functionalized piperazine derivative.

• Coupling the resulting intermediate with a pyridazine derivative bearing a thiophene substituent.

Such reactions typically employ condensation or cyclization methods under controlled conditions like reflux in organic solvents or catalysis by acids/bases.

Biological Activity

The individual components of this compound suggest diverse biological activities:

• Antimicrobial Activity: Thiadiazoles and pyridazines have demonstrated potential as antimicrobial agents against Gram-positive and Gram-negative bacteria.

• Anticancer Potential: Heterocyclic compounds containing piperazine and thiophene rings are explored for their cytotoxic effects on cancer cell lines.

• Enzyme Inhibition: Piperazine derivatives are known to inhibit enzymes like enoyl-acyl carrier protein reductase, which is critical in bacterial fatty acid synthesis.

Quantum Chemical Insights

Using density functional theory (DFT), properties such as molecular orbital distributions (HOMO-LUMO), electronegativity ($\chi$), chemical hardness ($\eta$), and global softness ($\sigma$) can be analyzed to predict chemical reactivity and stability. These parameters are essential for understanding the compound's interaction with biological targets.

Applications

The compound's structure suggests applications in:

• Drug Development: Potential as an antimicrobial or anticancer agent due to its heterocyclic framework.

• Material Science: The electronic properties of thiadiazole and thiophene may find use in organic semiconductors or sensors.

• Medicinal Chemistry: Pyridazine-based drugs are known for their versatility in treating neurological disorders and infections.

Research Findings

Recent studies highlight the importance of similar heterocyclic compounds:

• Thiadiazoles: High antimicrobial efficacy against resistant strains.

• Piperazines: Improved pharmacokinetics in drug formulations.

• Thiophenes: Anti-inflammatory properties validated through SAR (structure-activity relationship) studies.